N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-3,4,5,6-tetrachloropyridine-2-carboxamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-3,4,5,6-tetrachloropyridine-2-carboxamide
• InChI: InChI=1S/C15H10Cl4N2O3/c1-6(7-2-3-8-9(4-7)24-5-23-8)20-15(22)13-11(17)10(16)12(18)14(19)21-13/h2-4,6H,5H2,1H3,(H,20,22)
• InChI Key: QXBUSGCHBJHPKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=NC(=C(C(=C3Cl)Cl)Cl)Cl
• Molecular Formula: C15H10Cl4N2O3
• Molecular Weight: 408.1 g/mol

Description

The compound is a derivative of benzodioxole, which is a type of organic compound that contains a benzene ring fused to a 1,3-dioxole ring. Benzodioxole derivatives are found in a variety of natural products and pharmaceuticals, and they often exhibit interesting biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the presence and location of polar groups, and its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some benzodioxole derivatives have been found to have anticancer activity, possibly due to their ability to interact with tubulin, a protein involved in cell division.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, if it is a benzodioxole derivative with biological activity, it could potentially have toxic effects. Always handle chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it has interesting biological activities, it could be further studied for potential pharmaceutical applications.